![molecular formula C14H25NO4 B6275954 tert-butyl 1-(hydroxymethyl)-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate CAS No. 2770359-52-7](/img/no-structure.png)
tert-butyl 1-(hydroxymethyl)-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
Overview
Description
Tert-butyl 1-(hydroxymethyl)-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate is a useful research compound. Its molecular formula is C14H25NO4 and its molecular weight is 271.4. The purity is usually 92.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(hydroxymethyl)-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate involves the protection of the amine group, followed by the addition of a hydroxymethyl and methoxymethyl group to the bicyclic ring system. The carboxylic acid group is then esterified with tert-butanol to yield the final product.", "Starting Materials": [ "2-azabicyclo[3.1.1]heptane-2-carboxylic acid", "tert-butanol", "paraformaldehyde", "methanol", "sodium borohydride", "acetic anhydride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Protection of amine group with acetic anhydride and triethylamine in dichloromethane", "Reduction of paraformaldehyde with sodium borohydride in methanol to yield hydroxymethyl group", "Methylation of hydroxymethyl group with iodomethane in dichloromethane", "Protection of hydroxyl group with acetic anhydride and triethylamine in dichloromethane", "Esterification of carboxylic acid group with tert-butanol and DMAP in dichloromethane", "Deprotection of amine and hydroxyl groups with sodium bicarbonate in water", "Extraction of product with dichloromethane", "Drying of organic layer with magnesium sulfate", "Evaporation of solvent to yield tert-butyl 1-(hydroxymethyl)-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate" ] } | |
CAS RN |
2770359-52-7 |
Molecular Formula |
C14H25NO4 |
Molecular Weight |
271.4 |
Purity |
92 |
Origin of Product |
United States |
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